Cas no 832102-99-5 (Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-)

Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl- structure
832102-99-5 structure
Product Name:Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-
CAS No:832102-99-5
MF:C19H19N3OS
MW:337.43866276741
CID:676383
PubChem ID:11994542
Update Time:2025-04-19

Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl-
    • (5-amino-1-benzothiophen-2-yl)-(4-phenylpiperazin-1-yl)methanone
    • (5-aminobenzo[b]thien-2-yl)(4-phenyl-1-piperazinyl)Methanone
    • SCHEMBL6253982
    • FT-0766591
    • 832102-99-5
    • DTXSID20475458
    • Inchi: 1S/C19H19N3OS/c20-15-6-7-17-14(12-15)13-18(24-17)19(23)22-10-8-21(9-11-22)16-4-2-1-3-5-16/h1-7,12-13H,8-11,20H2
    • InChI Key: ZGOFWQZAPZRBSR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2C=C1C(N1CCN(C2C=CC=CC=2)CC1)=O)N

Computed Properties

  • Exact Mass: 337.12488341g/mol
  • Monoisotopic Mass: 337.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.8Ų

Piperazine, 1-[(5-aminobenzo[b]thien-2-yl)carbonyl]-4-phenyl- Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd